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Compound Name: LEP(116-130)(mouse)

Cat. No.: B612461

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed protocols and application notes for the preparation of a stock
solution of the mouse Leptin fragment LEP(116-130). This synthetic peptide, corresponding to
amino acid residues 116-130 of mouse leptin (sequence: SCSLPQTSGLQKPES-NH2), has
been identified as a biologically active fragment.[1][2] It has been shown to play a role in
regulating energy balance by restricting weight gain and reducing food intake in mouse models.
[1][3][4] Notably, some studies suggest its mechanism of action may not be mediated through
the long isoform of the leptin receptor (OB-Rb).[2] Accurate preparation of stock solutions is the
first critical step for reliable and reproducible experimental results in both in vitro and in vivo
studies.

Quantitative Data Summary

The following table summarizes the key quantitative data for LEP(116-130)(mouse). It is
crucial to always refer to the batch-specific information provided on the product's Certificate of
Analysis (CoA).[5]
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Parameter Value Source(s)
Molecular Weight ~1560.73 g/mol (free base) [1][5]
~1674.77 g/mol (TFA salt) [6]

Molecular Formula Ce4H100N10024S [11[3]

Ser-Cys-Ser-Leu-Pro-GIn-Thr-

Amino Acid Sequence Ser-Gly-Leu-GIn-Lys-Pro-Glu- [2][3]
Ser-NH:z

Appearance White lyophilized solid [3]

Solubility (Water) Up to 1 mg/mL [11[3]

Up to 50 mg/mL (with 6]

sonication)

Solubility (Other) Soluble in DMSO [7]

Storage (Lyophilized) -20°C, desiccated [11[3]

Storage (Stock Solution) -20°C for up to 1 month [819]

-80°C for up to 6-12 months [61[81[9]

Experimental Protocols

This section provides a detailed methodology for the reconstitution and storage of LEP(116-
130)(mouse) to generate a stock solution.

Materials
o LEP(116-130)(mouse) lyophilized powder

 Sterile, nuclease-free water or sterile PBS (phosphate-buffered saline)
» Sterile, low-protein binding microcentrifuge tubes

o Calibrated micropipettes and sterile tips
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e \ortex mixer

e Optional: Bath sonicator

Protocol for Reconstitution of LEP(116-130)(mouse)

e Pre-Reconstitution Handling: Before opening the vial, bring the lyophilized peptide to room
temperature for at least one hour.[2] This minimizes the condensation of moisture, which can
affect the stability and accuracy of weighing. Gently centrifuge the vial to ensure all the
powder is at the bottom.

e Solvent Selection: Based on the experimental requirements, choose an appropriate solvent.
For most applications, sterile water is recommended.[1][3]

» Calculation of Solvent Volume: To prepare a stock solution of a specific concentration (e.g., 1
mg/mL), use the following formula:

Volume of Solvent (uL) = (Mass of Peptide (mg) / Desired Concentration (mg/mL)) * 1000
For molar concentrations, use the batch-specific molecular weight from the CoA:

Volume of Solvent (L) = Mass of Peptide (g) / (Molecular Weight ( g/mol ) * Desired Molarity
(mol/L))

o Reconstitution: Carefully add the calculated volume of the chosen sterile solvent to the vial
containing the lyophilized peptide.

» Dissolution: Gently vortex the vial to mix. For higher concentrations, sonication may be
required to fully dissolve the peptide.[6] Visually inspect the solution to ensure there are no
visible particulates.

 Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the
peptide, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes in sterile, low-protein binding tubes.[9] Store the aliquots at -20°C for short-term
storage or -80°C for long-term stability.[6][8][9]

Visualizations
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Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for LEP(116-130)(mouse) stock solution preparation.

Simplified Leptin Signaling Pathway

While the precise signaling of the LEP(116-130) fragment is still under investigation, it is known
to be biologically active.[10] Full-length leptin activates several downstream pathways upon
binding to its receptor (OB-Rb), primarily the JAK-STAT pathway.[11][12] Some evidence
suggests that leptin-related synthetic peptides can also activate STAT3.[10] The diagram below
illustrates a simplified overview of the canonical leptin signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b612461#how-to-prepare-lep-116-130-mouse-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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